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Compound of Interest

Compound Name: Solvent Blue 37

Cat. No.: B12341984

Get Quote

Executive Summary & Chemical Profile

Solvent Blue 37 (commonly known as Luxol Fast Blue ARN) is a sulfonated azo dye primarily
used in histology for staining myelin sheaths.[1] Unlike typical "solvent" dyes that are soluble in
non-polar hydrocarbons, Solvent Blue 37 is alcohol-soluble and moderately water-soluble.[1]

This unique solubility profile dictates its disposal pathway.[1] It must not be treated as a
standard non-polar solvent waste, nor can it be discharged into sanitary sewers despite its

water solubility.[1]

Chemical Identity & Properties

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12341984#bc-rfq
https://www.benchchem.com/product/b12341984/docs?utm_src=pdf-body#proper-disposal-procedures-solvent-blue-37-luxol-fast-blue-arn-1
https://en.wikipedia.org/wiki/Indigo_dye
https://www.benchchem.com/product/b12341984/docs?utm_src=pdf-body#proper-disposal-procedures-solvent-blue-37-luxol-fast-blue-arn-1
https://en.wikipedia.org/wiki/Indigo_dye
https://en.wikipedia.org/wiki/Indigo_dye
https://en.wikipedia.org/wiki/Indigo_dye
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12341984?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Parameter Technical Specification

Common Name Solvent Blue 37; Luxol Fast Blue ARN
CAS Number 12226-74-3

Colour Index C.l. 13390

Chemical Class Sulfonated Azo Dye (Trisodium salt)

Soluble in Ethanol/Methanol (Red-Blue); Soluble
Solubility in Water (Purple); Insoluble in Hydrocarbons.[1]

[2](3]

) Irritant (Skin/Eye); Combustible Dust (Powder
Hazard Profile ) . )
form); Aquatic Toxicity (Potential).[1]

Not P- or U-listed.[1] Regulated as
RCRA Status Characteristic Waste (Ignitable D0O01) when in

alcohol solution.[1]

Hazard Assessment & Pre-Disposal Protocol
The "Self-Validating" Safety Check

Before initiating disposal, perform this causality check to ensure waste stream integrity.[1] This
prevents the common error of mixing incompatible solvents.[1]

e Check the Matrix: Is the dye dissolved in Ethanol/Methanol (Standard Histology) or Water?

o Why? Mixing alcohol-based dye waste with strong oxidizers (often found in agqueous
waste) can cause exothermic reactions.[1]

e Check pH: If the solution contains acid (often used in differentiation steps), ensure it is
segregated from cyanide or sulfide-bearing wastes.[1]

» Verify Absence of Heavy Metals: Solvent Blue 37 (C26H16N3Na3010S3) does not
inherently contain heavy metals (Cr, Pb, Hg).[1] Unless you added mordants, it does not
require heavy metal segregation.[1]
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Disposal Workflows
A. Liquid Waste (Staining Solutions)

Most Solvent Blue 37 waste is generated as a 0.1% solution in 95% Ethanol or Methanol.[1]

Classification:lgnitable Hazardous Waste (D001) due to the alcohol content.[1]
o Container: High-Density Polyethylene (HDPE) or Glass carboy.[1]

e Labeling: Must read "Hazardous Waste - Flammable Organic Solvents."[1] List constituents:
Ethanol (99%), Solvent Blue 37 (<1%).[1]

e Prohibited: Do NOT pour down the drain. While the dye is water-soluble, municipal water
treatment plants cannot effectively degrade complex azo structures, leading to environmental
release.[1]

B. Solid Waste (Contaminated Consumables)

Includes gloves, bench paper, and filter paper stained with the dye.[1]
» Classification:Hazardous Solid Waste.[1]
o Packaging: Double-bag in clear, heavy-duty polyethylene bags (minimum 4 mil thickness).

o Sharps: If slides or glass pipettes are contaminated, they must go into a rigid, puncture-
resistant Biohazard/Sharps container labeled "Chemically Contaminated Sharps."[1]

C. Spill Cleanup Protocol

o Dry Spill (Powder): Do not dry sweep (dust explosion risk).[1] Cover with wet paper towels to
dampen, then scoop into a waste bag.[1]

o Wet Spill (Solution): Absorb with vermiculite or clay-based absorbent pads.[1] Place
saturated absorbents into the Solid Hazardous Waste stream.[1]

Decision Logic & Workflow Visualization
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The following diagram illustrates the critical decision points for segregating Solvent Blue 37
waste. Adhering to this logic prevents cross-contamination and ensures regulatory compliance.

[1]
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Figure 1: Segregation logic for Solvent Blue 37.[1] Note that the primary determinant for liquid
waste is the solvent carrier (Alcohol vs. Water).[1]

Regulatory & Safety References
In-Text Citations & Rationale

« |dentity Verification: The correct identification of Solvent Blue 37 as Luxol Fast Blue ARN
(CAS 12226-74-3) is critical.[1] Many "Solvent Blues" exist (e.g., Solvent Blue 35, 36), but
they have different solubility profiles.[1] Luxol Fast Blue is specifically designed to be alcohol-
soluble for myelin staining [1][3].[1]

o Disposal Mechanism: Organic dyes like Solvent Blue 37 are typically destroyed via high-
temperature incineration.[1] This ensures the complete breakdown of the azo bond (-N=N-),
preventing the formation of potentially toxic aromatic amines in the environment [2].[1]

e Aquatic Safety: Although water-soluble, the dye should never be flushed.[1] Azo dyes can
bioaccumulate or persist in aquatic environments, disrupting light penetration and
photosynthesis in water bodies [1].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal Procedures: Solvent Blue 37 (Luxol
Fast Blue ARN)[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12341984/docs#proper-disposal-procedures-solvent-
blue-37-luxol-fast-blue-arn-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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